Cas no 63718-58-1 (3-ethylhex-2-enoic acid)

• Product Name: 3-ethylhex-2-enoic acid
• CAS No: 63718-58-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 960743
• Update Time: 2025-07-28

3-ethylhex-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-3-ethylhex-2-enoic acid
• 3-ETHYL-3-PROPYLACRYLIC ACID
• 3-ethylhex-2-enoic acid

• Inchi： 1S/C8H14O2/c1-3-5-7(4-2)6-8(9)10/h6H,3-5H2,1-2H3,(H,9,10)/b7-6-
• InChI Key： WRPMHFHMXOUTTI-SREVYHEPSA-N
• SMILES： OC(/C=C(/CC)\CCC)=O

Computed Properties

• Exact Mass: 142.09942

Experimental Properties

• Density: 0.9565 (rough estimate)
• Melting Point: 1.7°C (estimate)
• Boiling Point: 256.29°C (estimate)
• Refractive Index: 1.4285 (estimate)
• PSA: 37.3
• LogP: 2.20750

Additional information on 3-ethylhex-2-enoic acid

3-ethylhex-2-enoic acid (CAS No. 63718-58-1): Chemical Profile and Emerging Applications

3-ethylhex-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 63718-58-1, is an organic compound belonging to the family of enoic acids. This linear α,β-unsaturated carboxylic acid features a six-carbon backbone with an ethyl substituent at the third carbon and a double bond between the second and third carbons. Its structural attributes make it a versatile intermediate in synthetic chemistry, pharmaceutical research, and industrial applications. The compound’s unique reactivity, stemming from the presence of both a carboxylic acid group and a conjugated double bond, has garnered significant interest in recent years, particularly in the development of novel bioactive molecules.

The synthesis of 3-ethylhex-2-enoic acid typically involves the aldol condensation or hydroformylation of appropriate precursors, such as 3-hexen-2-one or ethyl acetoacetate. Advances in catalytic processes have enabled more efficient and sustainable production methods, aligning with global trends toward green chemistry. For instance, recent studies have demonstrated the use of transition metal-catalyzed reactions to achieve high yields with minimal byproducts, enhancing the compound’s commercial viability.

In the realm of pharmaceutical research, 3-ethylhex-2-enoic acid has emerged as a valuable scaffold for drug discovery. Its structural motif is reminiscent of natural products known for their biological activity, prompting investigations into its potential as a precursor for therapeutic agents. Notably, derivatives of this compound have been explored for their anti-inflammatory and antimicrobial properties. A notable study published in 2022 highlighted its role in modulating enzyme activity associated with metabolic disorders, suggesting its utility in developing treatments for conditions like type 2 diabetes.

Moreover, the conjugated double bond in 3-ethylhex-2-enoic acid lends itself to polymer chemistry applications. Researchers have leveraged this feature to develop novel copolymers with enhanced mechanical strength and thermal stability. These materials are particularly relevant in industries requiring durable yet lightweight components, such as aerospace and automotive manufacturing. The compound’s ability to undergo polymerization under controlled conditions has opened new avenues for creating advanced materials with tailored properties.

The chemical reactivity of 3-ethylhex-2-enoic acid also makes it a fascinating subject for mechanistic studies. The compound participates in various reactions, including Michael additions, aldol reactions, and Diels-Alder cycloadditions, due to its electron-deficient nature at the α-carbon and the presence of the π-system. Recent computational studies have provided insights into the transition states of these reactions, aiding chemists in designing more efficient synthetic routes.

Industrial applications of 3-ethylhex-2-enoic acid extend beyond pharmaceuticals and materials science. It serves as an intermediate in the production of fragrances and flavoring agents, where its enone group contributes to desirable olfactory profiles. Additionally, its derivatives have been employed in agrochemical formulations as growth regulators or pest deterrents. The versatility of this compound underscores its importance across multiple sectors.

From an environmental perspective, efforts are underway to optimize the synthesis of 3-ethylhex-2-enoic acid using renewable feedstocks. Biocatalytic approaches, such as enzymatic hydroformylation or transesterification, are being explored to reduce reliance on fossil-derived raw materials. Such innovations not only enhance sustainability but also align with regulatory pressures favoring eco-friendly production methods.

The future prospects for 3-ethylhex-2-enoic acid appear promising, driven by ongoing research into its applications. As computational chemistry tools become more sophisticated, virtual screening methods are increasingly employed to identify novel derivatives with enhanced bioactivity. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into commercial products.

In summary,3-ethylhex-2-enoic acid (CAS No. 63718-58-1) represents a multifaceted compound with broad utility across scientific disciplines. Its unique structural features enable diverse applications in drug development, polymer science, and industrial chemistry. With continued advancements in synthetic methodologies and mechanistic understanding,3-EthylHex_2-enonic Acid is poised to remain a cornerstone material in both research and commercial settings.